6-(2,5-dimethoxyphenyl)-2-[(2-fluorophenyl)methyl]-2,3-dihydropyridazin-3-one
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Description
The exact mass of the compound 6-(2,5-dimethoxyphenyl)-2-[(2-fluorophenyl)methyl]-2,3-dihydropyridazin-3-one is 340.12232057 g/mol and the complexity rating of the compound is 537. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Properties
IUPAC Name |
6-(2,5-dimethoxyphenyl)-2-[(2-fluorophenyl)methyl]pyridazin-3-one | |
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InChI |
InChI=1S/C19H17FN2O3/c1-24-14-7-9-18(25-2)15(11-14)17-8-10-19(23)22(21-17)12-13-5-3-4-6-16(13)20/h3-11H,12H2,1-2H3 | |
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InChI Key |
WNQCKRPOFFQGHE-UHFFFAOYSA-N | |
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Canonical SMILES |
COC1=CC(=C(C=C1)OC)C2=NN(C(=O)C=C2)CC3=CC=CC=C3F | |
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Molecular Formula |
C19H17FN2O3 | |
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Molecular Weight |
340.3 g/mol | |
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Mechanism of Action
Target of Action
CCG-309528, also known as F2774-2946 or 6-(2,5-dimethoxyphenyl)-2-[(2-fluorophenyl)methyl]-2,3-dihydropyridazin-3-one, primarily targets the Cereblon (CRBN) E3 Ligase . CRBN is a substrate receptor for the CRL4 CRBN E3 ubiquitin ligase.
Mode of Action
CCG-309528 interacts with CRBN to induce recruitment and ubiquitin-mediated proteasomal degradation of the transcription factors Ikaros and Aiolos . Compared with immunomodulatory agents such as lenalidomide that also degrade Ikaros/Aiolos, CCG-309528 demonstrates a faster, deeper, and more sustained degradation of these transcription factors.
Biochemical Pathways
The degradation of Ikaros and Aiolos leads to derepression of cyclin-dependent kinase (CDK) inhibitors and interferon-stimulated genes, such as IRF7, and reduction of the critical oncogenic factor, c-Myc. This results in potent, autonomous cell killing and apoptosis in a large panel of genetically heterogeneous NHL cell lines.
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